Cas no 1824321-79-0 (5-Ethynyl-3-methylpyridine-2-carboxylic acid)

• Product Name: 5-Ethynyl-3-methylpyridine-2-carboxylic acid
• CAS No: 1824321-79-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 6256873
• PubChem ID: 74888636
• Update Time: 2025-09-28

5-Ethynyl-3-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1824321-79-0
• 5-ethynyl-3-methylpyridine-2-carboxylic acid
• EN300-7931261
• 5-Ethynyl-3-methylpyridine-2-carboxylic acid

• Inchi： 1S/C9H7NO2/c1-3-7-4-6(2)8(9(11)12)10-5-7/h1,4-5H,2H3,(H,11,12)
• InChI Key： VMJFFZRHXZSPCT-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC(C#C)=CN=1)=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Ethynyl-3-methylpyridine-2-carboxylic acid

5-Ethynyl-3-methylpyridine-2-carboxylic Acid: A Comprehensive Overview

5-Ethynyl-3-methylpyridine-2-carboxylic acid, also known by its CAS number 1824321-79-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its pyridine ring structure with substituents at positions 2, 3, and 5, has garnered attention due to its potential applications in drug design and material science. The presence of an ethynyl group at position 5 and a methyl group at position 3 introduces unique electronic and steric properties, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of 5-Ethynyl-3-methylpyridine-2-carboxylic acid in the development of bioactive compounds. Researchers have explored its ability to act as a precursor for the synthesis of heterocyclic compounds, which are often found in pharmaceutical agents. For instance, the carboxylic acid functionality at position 2 can be readily modified through esterification or amide bond formation, enabling the creation of derivatives with enhanced bioavailability and selectivity. These derivatives have shown promise in targeting specific biological pathways, such as kinase inhibitors and GPCR modulators, which are critical in the treatment of diseases like cancer and neurodegenerative disorders.

The synthesis of 5-Ethynyl-3-methylpyridine-2-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. The use of transition metal catalysts, such as palladium complexes, has facilitated efficient coupling reactions to introduce the ethynyl group. This approach not only enhances the yield but also ensures high purity, which is essential for downstream applications in drug discovery.

In addition to its role in medicinal chemistry, 5-Ethynyl-3-methylpyridine-2-carboxylic acid has found applications in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the design of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

The structural versatility of 5-Ethynyl-3-methylpyridine-2-carboxylic acid also extends to its use in click chemistry. The ethynyl group serves as an excellent substrate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the rapid construction of complex molecules with high efficiency. This property has been exploited in the synthesis of diverse scaffolds for drug screening libraries.

From an analytical standpoint, the compound's distinct UV-vis absorption characteristics make it amenable to spectroscopic analysis. Researchers have utilized these properties to develop sensitive assays for detecting trace amounts of metal ions in environmental samples. Furthermore, its fluorescence properties under certain conditions have opened avenues for its use as a probe in bioimaging applications.

In conclusion, 5-Ethynyl-3-methylpyridine-2-carboxylic acid stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and functionalization strategies, positions it as a key player in both academic research and industrial development.